Cas no 64836-82-4 (Diethyl 4-oxocyclohex-2-ene-1,1-dicarboxylate)

• Product Name: Diethyl 4-oxocyclohex-2-ene-1,1-dicarboxylate
• CAS No: 64836-82-4
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• CID: 1026584
• PubChem ID: 11075551
• Update Time: 2025-05-22

Diethyl 4-oxocyclohex-2-ene-1,1-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 4-oxocyclohex-2-ene-1,1-dicarboxylate
• DTXSID90454356
• 64836-82-4
• Diethyl4-oxocyclohex-2-ene-1,1-dicarboxylate
• DB-351191

• Inchi： 1S/C12H16O5/c1-3-16-10(14)12(11(15)17-4-2)7-5-9(13)6-8-12/h5,7H,3-4,6,8H2,1-2H3
• InChI Key： FPOLWTUFPPXVLO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)OCC)C=CC(CC1)=O)=O

Computed Properties

• Exact Mass: 240.09977361g/mol
• Monoisotopic Mass: 240.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67000
• LogP: 1.01810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Diethyl 4-oxocyclohex-2-ene-1,1-dicarboxylate

Comprehensive Overview of Diethyl 4-oxocyclohex-2-ene-1,1-dicarboxylate (CAS No. 64836-82-4)

Diethyl 4-oxocyclohex-2-ene-1,1-dicarboxylate (CAS No. 64836-82-4) is a versatile organic compound widely used in pharmaceutical and agrochemical research. This cyclohexene derivative is characterized by its unique dicarboxylate ester structure, which makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's 4-oxocyclohex-2-ene backbone is a key feature that enables its reactivity in various chemical transformations. Its diethyl ester groups enhance solubility in organic solvents, facilitating its use in multi-step synthetic routes. Recent studies highlight its role in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and antimicrobial agents. This aligns with the growing demand for novel therapeutic compounds in the pharmaceutical industry.

In agrochemical applications, Diethyl 4-oxocyclohex-2-ene-1,1-dicarboxylate serves as a precursor for plant growth regulators and pesticide intermediates. Its structural flexibility allows for modifications that can lead to environmentally friendly alternatives, a topic of significant interest in sustainable agriculture. The compound's compatibility with green chemistry principles further boosts its appeal in modern research.

From a technical perspective, the synthesis of Diethyl 4-oxocyclohex-2-ene-1,1-dicarboxylate involves esterification and cyclization reactions, often catalyzed by mild acids or bases. Its purity and stability are critical for reproducible results, making analytical techniques like HPLC and NMR essential for quality control. These aspects are frequently searched by chemists and lab technicians seeking reliable protocols.

The compound's CAS No. 64836-82-4 is a unique identifier that ensures accurate referencing in scientific literature and regulatory documents. This is particularly important for compliance with REACH and other global chemical regulations, a hot topic among manufacturers and exporters. Proper handling and storage guidelines are also emphasized to maintain its efficacy in experimental settings.

Innovative applications of Diethyl 4-oxocyclohex-2-ene-1,1-dicarboxylate extend to material science, where it contributes to the development of polymeric materials with tailored properties. Its ability to act as a cross-linking agent or monomer is explored in coatings, adhesives, and specialty plastics. This versatility addresses the rising interest in high-performance materials across industries.

In conclusion, Diethyl 4-oxocyclohex-2-ene-1,1-dicarboxylate (CAS No. 64836-82-4) is a compound of significant scientific and industrial relevance. Its multifaceted applications, from pharmaceutical intermediates to sustainable agrochemicals, underscore its importance in contemporary chemistry. As research progresses, its role in addressing global challenges in health and sustainability is expected to expand further.